Cas no 55165-09-8 (2-phenylpropane-1,3-diamine)

2-Phenylpropane-1,3-diamine is a versatile aromatic diamine characterized by its bifunctional primary amine groups and phenyl substituent. This structure imparts reactivity in polyamide and polyurea synthesis, offering enhanced thermal stability and mechanical properties in polymer applications. Its rigid phenyl group contributes to improved rigidity and chemical resistance in cured resins, while the flexible propane spacer balances processability. The compound is also valuable as a ligand or intermediate in asymmetric catalysis and pharmaceutical synthesis. High purity grades ensure consistent performance in specialty chemical formulations. Storage under inert conditions is recommended to maintain stability due to amine sensitivity to oxidation and moisture.
2-phenylpropane-1,3-diamine structure
2-phenylpropane-1,3-diamine structure
Product Name:2-phenylpropane-1,3-diamine
CAS No:55165-09-8
MF:C9H14N2
MW:150.220861911774
MDL:MFCD16669412
CID:943456
PubChem ID:568700
Update Time:2025-06-07

2-phenylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, 2-phenyl-
    • 2-phenyl-1,3-Propanediamine
    • 2-phenylpropane-1,3-diamine
    • 55165-09-8
    • 1,3-diamino-2-phenylpropane
    • 2-Phenyl-1,3-propanediamine #
    • DTXSID70340945
    • AKOS011350580
    • DA-25719
    • 2-phenyl-propane-1,3-diamine
    • 1,3-Propanediamine, 2-phenyl-
    • EN300-198304
    • SCHEMBL1539105
    • 1,3- Diamino-2-phenyl-propan
    • MDL: MFCD16669412
    • Inchi: 1S/C9H14N2/c10-6-9(7-11)8-4-2-1-3-5-8/h1-5,9H,6-7,10-11H2
    • InChI Key: JSDVLFNPSDTHGJ-UHFFFAOYSA-N
    • SMILES: NCC(CN)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 150.115698455g/mol
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 93.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52Ų

2-phenylpropane-1,3-diamine Pricemore >>

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